Cas no 679800-28-3 (N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide)

• Product Name: N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide
• CAS No: 679800-28-3
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 2798579
• PubChem ID: 71367586
• Update Time: 2025-04-21

N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide Chemical and Physical Properties

Names and Identifiers

• 679800-28-3
• DTXSID90790701
• N-Methyl-N-(3-oxoprop-1-en-1-yl)formamide

• Inchi： 1S/C5H7NO2/c1-6(5-8)3-2-4-7/h2-5H,1H3
• InChI Key： KZWCUEHKUGHPAE-UHFFFAOYSA-N
• SMILES： O=CN(C=CC=O)C

Computed Properties

• Exact Mass: 113.047678466Da
• Monoisotopic Mass: 113.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 37.4Ų